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Compound of Interest

Compound Name: 2-Octyldodecyl heptanoate

Cat. No.: B15175844

Technical Support Center: 2-Octyldodecyl
Heptanoate

Important Notice for Researchers, Scientists, and Drug Development Professionals

Our comprehensive review of scientific literature and chemical databases indicates that 2-
Octyldodecyl heptanoate is a compound primarily utilized in the cosmetics and personal care
industry as an emollient, skin conditioning agent, emulsifier, and dispersant. There is currently
no established body of research or data to support its use in a therapeutic or drug development
context. Information regarding its biological efficacy, signaling pathways, or protocols for
optimizing its concentration for a specific biological effect is not available in the public domain.

Therefore, the following information is provided to address inquiries based on its known
chemical properties and applications.

Frequently Asked Questions (FAQs)

Q1: What is 2-Octyldodecyl heptanoate?

Al: 2-Octyldodecyl heptanoate is an ester with the chemical formula C27H5402.[1][2] It is
the product of the reaction between heptanoic acid and 2-octyldodecanol. Its primary function
in commercial products is to soften and smooth the skin as an emollient.

Q2: What are the known physical and chemical properties of 2-Octyldodecyl heptanoate?
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A2: The known properties of 2-Octyldodecyl heptanoate are summarized in the table below.

Property Value

CAS Number 94277-33-5[1][3]
Molecular Formula C27H5402[1][2]
Molecular Weight 410.727 g/mol [1]
Appearance Reported as a liquid

] Emollient, skin conditioning agent, emulsifier,
Primary Uses

dispersant, solubilizing agent, lubricant

Q3: Are there any known biological activities or signaling pathways associated with 2-
Octyldodecyl heptanoate?

A3: Based on available scientific literature, there is no documented evidence of specific
biological activities or modulation of signaling pathways by 2-Octyldodecyl heptanoate in a
research or drug development setting. Its use is confined to topical applications for its physical
effects on skin texture and product formulation.

Troubleshooting and Experimental Considerations

Given the absence of data on the biological efficacy of 2-Octyldodecyl heptanoate, we are
unable to provide a troubleshooting guide for optimizing its concentration for a specific
biological outcome. The experimental workflow for such an optimization process would first
require the establishment of a measurable biological effect.

For researchers who may be investigating this compound for novel applications, a generalized
workflow for determining the optimal concentration of a new chemical entity is outlined below.

Workflow for Determining Optimal Concentration of a Novel Compound
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Phase 1: In Vitro Assessment

[ Establishment of a dose-response curve in a relevant cell line )

,

[ Cytotoxicity Assay (e.g., MTT, LDH) to determine the safe concentration range ]

,

[ Determination of the half-maximal effective concentration (EC50) ]

Proceed with non-toxic
offective concentrations

Phase 2: Ex Vivo / Irvl Vivo Model Testing

[ Testing the identified concentration range in a relevant tissue or animal model ]

[ Pharmacokinetic and Pharmacodynamic (PK/PD) studies ]

,

[ Dose-ranging studies to determine optimal efficacy and safety ]

Click to download full resolution via product page
Caption: Generalized workflow for determining the optimal concentration of a novel compound.

Experimental Protocols

As there are no established protocols for assessing the biological efficacy of 2-Octyldodecyl
heptanoate, we provide a general protocol for a standard cytotoxicity assay, which would be a
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preliminary step in evaluating any new compound.

Protocol: MTT Assay for Cytotoxicity

Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and
incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of the test compound (in this case, 2-
Octyldodecyl heptanoate) in a suitable solvent and add to the wells. Include a solvent
control.

Incubation: Incubate the plate for 24-72 hours.

MTT Addition: Add 10 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4
hours at 37°C.

Formazan Solubilization: Remove the medium and add 100 pL of DMSO to each well to
dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate cell viability as a percentage of the control and plot against the
compound concentration to determine the CC50 (half-maximal cytotoxic concentration).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15175844#optimizing-the-concentration-of-2-
octyldodecyl-heptanoate-for-maximum-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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